Cas no 2137621-65-7 (Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate
• CAS No: 2137621-65-7
• MF: C₁₈H₃₆N₂O₃
• MW: 328.490045547485
• CID: 6470114
• PubChem ID: 165787288
• Update Time: 2025-06-08

Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate
• EN300-800945
• 2137621-65-7
• Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate

• Inchi： 1S/C18H36N2O3/c1-14(2)12-19-9-6-16(13-21)15-7-10-20(11-8-15)17(22)23-18(3,4)5/h14-16,19,21H,6-13H2,1-5H3
• InChI Key： VVWSIFYTCQFDFH-UHFFFAOYSA-N
• SMILES： OCC(CCNCC(C)C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 328.27259301g/mol
• Monoisotopic Mass: 328.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate

Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2137621-65-7): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2137621-65-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxy-functionalized side chain, contribute to its stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate involves several intricate steps, including the formation of the piperidine ring and the introduction of the hydroxy and amino functionalities. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, leading to higher yields and improved purity. One notable method involves the use of transition-metal catalysis, which has been shown to enhance the efficiency and selectivity of the reactions involved.

In terms of its biological activity, Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate has demonstrated promising results in preclinical studies. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has been found to have neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate is another area of active research. Studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for targeted delivery to the central nervous system (CNS).

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate in various disease models. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further investigation into its potential as a novel therapeutic agent.

In addition to its direct therapeutic applications, Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate is also being explored as a lead compound for the development of new drugs. Its structural flexibility allows for modifications that can enhance its potency and selectivity for specific targets. For example, researchers are investigating analogs with modified side chains or functional groups to optimize their pharmacological properties.

The potential applications of Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carboxylate extend beyond traditional drug development. It is also being studied for its use in combination therapies, where it can be used alongside other drugs to achieve synergistic effects. This approach has shown promise in enhancing treatment outcomes while reducing side effects.

In conclusion, Tert-butyl 4-{1-hydroxy-4-[(2-methylpropyl)amino]butan-2-yl}piperidine-1-carbxylate (CAS No. 2137621-65-7) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.